Cas no 62496-53-1 (Pentane, 1,5-dichloro-3,3-dimethyl-)
62496-53-1 structure
Product Name:Pentane, 1,5-dichloro-3,3-dimethyl-
CAS No:62496-53-1
MF:C7H14Cl2
MW:169.092060565948
CID:442781
PubChem ID:12810775
Update Time:2025-04-19
Pentane, 1,5-dichloro-3,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pentane, 1,5-dichloro-3,3-dimethyl-
- 1,5-dichloro-3,3-dimethylpentane
- DTXSID50510467
- SCHEMBL9861666
- 62496-53-1
- 1,5-dichloro-3,3-dimethyl-pentane
- AKOS006381941
-
- Inchi: 1S/C7H14Cl2/c1-7(2,3-5-8)4-6-9/h3-6H2,1-2H3
- InChI Key: FKWZFRHUYPBHBJ-UHFFFAOYSA-N
- SMILES: ClCCC(C)(C)CCCl
Computed Properties
- Exact Mass: 168.04742
- Monoisotopic Mass: 168.0472558g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 61.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Pentane, 1,5-dichloro-3,3-dimethyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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